2-Chloro-4-nitroaniline
Cat. No. B086195
Key on ui cas rn:
121-87-9
M. Wt: 172.57 g/mol
InChI Key: LOCWBQIWHWIRGN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04605767
Procedure details
Process for the preparation of 2,6-dichloro-4-nitroaniline by chlorination of 4-nitroaniline with chlorine bleaching liquor in water using acids, which comprises chlorinating 1 mole of 4-nitroaniline in 3-6 moles of hydrochloric acid (HCl) or nitric acid (HNO3) in the form of a dilute, aqueous acid in the presence of a dispersing agent which is stable under the reaction conditions, the chlorination initially being carried out at 5° to 10° C. and then at 15°-20° C. and, finally, after 90-95% of the 2-chloro-4-nitroaniline intermediately formed has been converted into 2,6-dichloro-4-nitroaniline, the temperature of the aqueous suspension being increased from 15°-20° C. to 70° C., without further addition of chlorine bleaching liquor, and then by post-chlorinating, by renewed addition of chlorine bleaching liquor, at temperatures between 20° and 70° C., bringing the pH of the aqueous suspension to 9.0 and filtering off the 2,6-dichloro-4-nitroaniline formed and washing it with dilute mineral acid.
Yield
90%
Identifiers
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REACTION_CXSMILES
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[Cl:1][C:2]1[CH:8]=[C:7]([N+:9]([O-:11])=[O:10])[CH:6]=[C:5](Cl)[C:3]=1[NH2:4].[N+](C1C=CC(N)=CC=1)([O-])=O.ClCl.Cl>O.[N+]([O-])(O)=O>[Cl:1][C:2]1[CH:8]=[C:7]([N+:9]([O-:11])=[O:10])[CH:6]=[CH:5][C:3]=1[NH2:4]
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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ClC1=C(N)C(=CC(=C1)[N+](=O)[O-])Cl
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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[N+](=O)([O-])C1=CC=C(N)C=C1
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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ClCl
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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O
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Step Two
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Name
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Quantity
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1 mol
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Type
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reactant
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Smiles
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[N+](=O)([O-])C1=CC=C(N)C=C1
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Step Three
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Name
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Quantity
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4.5 (± 1.5) mol
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Type
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reactant
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Smiles
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Cl
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Step Four
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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[N+](=O)(O)[O-]
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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is stable under the reaction conditions
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CUSTOM
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Type
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CUSTOM
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Details
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initially being carried out at 5° to 10° C.
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Outcomes
Product
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Name
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Type
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product
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Smiles
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ClC1=C(N)C=CC(=C1)[N+](=O)[O-]
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Measurements
| Type | Value | Analysis |
|---|---|---|
| YIELD: PERCENTYIELD | 90% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
